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Executive Summary

For drug development professionals and synthetic chemists, 4-(Allyloxy)-3-
methoxybenzonitrile (CAS: 209916-32-5) serves as a highly versatile building block.
Characterized by its uniqgue combination of an electron-withdrawing nitrile group, an electron-
donating methoxy group, and a reactive allyloxy moiety, this compound is frequently utilized as
a precursor in the synthesis of complex pharmaceutical libraries, including selective
mineralocorticoid receptor antagonists and indole acetic derivatives.

This technical guide provides an in-depth analysis of the compound's physicochemical
properties, a self-validating methodology for its synthesis via

O-alkylation, and its downstream reactivity profile, specifically focusing on its utility in thermal
Claisen rearrangements.

Chemical Identity & Physicochemical Profiling

Understanding the structural geometry and electronic distribution of 4-(Allyloxy)-3-
methoxybenzonitrile is critical for predicting its reactivity. The presence of the para-allyloxy
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group provides a terminal alkene handle for cross-coupling, metathesis, or sigmatropic
rearrangements, while the meta-methoxy group sterically and electronically modulates the
aromatic core[1].

Quantitative Data Summary

The following table consolidates the core identification metrics and physicochemical properties
of the compound:

Property Value / Description

Chemical Name 4-(Allyloxy)-3-methoxybenzonitrile
Synonyms 4-Alloxy-3-methoxybenzonitrile
CAS Number 209916-32-5

Molecular Formula

Molecular Weight 189.21 g/mol

SMILES String C=CCOC1=C(C=C(C=C1)C#N)OC
Functional Groups Nitrile, Ether (Methoxy), Allyl Ether
Storage Conditions Sealed in dry conditions, 2—-8°C

Synthesis Methodology: O-Alkylation

The most robust and field-proven method for synthesizing 4-(Allyloxy)-3-methoxybenzonitrile
is the O-alkylation of 4-hydroxy-3-methoxybenzonitrile (vanillonitrile) using allyl bromide[2].

Mechanistic Causality & Experimental Design

The reaction proceeds via a bimolecular nucleophilic substitution (

) mechanism. The choice of reagents is dictated by the need to maximize the nucleophilicity of
the phenol while protecting the sensitive nitrile group from hydrolysis.

e Base Selection: Potassium carbonate (
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) is utilized because it is a mild, non-nucleophilic base. The strongly electron-withdrawing
nature of the para-nitrile group lowers the

of the phenolic hydroxyl, allowing

to efficiently generate the phenoxide anion without risking the conversion of the nitrile to an
amide or carboxylic acid[3].

Solvent Selection: Polar aprotic solvents such as N,N-Dimethylformamide (DMF) or acetone
are strictly required. These solvents solvate the potassium cation but leave the phenoxide
anion relatively "naked" and highly reactive, thereby accelerating the

attack on the electrophilic carbon of allyl bromide[4].
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Figure 1: SN2 O-alkylation pathway for 4-(Allyloxy)-3-methoxybenzonitrile synthesis.
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Step-by-Step Validated Protocol

Preparation: Dissolve 0.1 mol of 4-hydroxy-3-methoxybenzonitrile in 150 mL of anhydrous
DMF in a round-bottom flask equipped with a magnetic stirrer.

Deprotonation: Add 325.3 mmol (approx. 3.25 equivalents) of finely powdered anhydrous

portion-wise. Self-Validation: The solution will typically undergo a slight color change as the
phenoxide anion is generated.

Alkylation: Cool the mixture in an ice bath to 0°C. Introduce 130.1 mmol (1.3 equivalents) of
allyl bromide dropwise via an addition funnel. Causality: Dropwise addition controls the
exothermic nature of the alkylation and minimizes the formation of poly-alkylated
byproducts|[2].

Reaction Propagation: Remove the ice bath and allow the reaction mixture to warm to room
temperature. Stir under an inert argon atmosphere for 16—19 hours.

Monitoring: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl
Acetate (3:1) eluent system to confirm the complete consumption of the starting phenol.

Workup: Filter the suspension to remove inorganic salts (

, unreacted

). Concentrate the filtrate under reduced pressure. Partition the resulting residue between
ethyl acetate and distilled water. Wash the organic layer successively with water and brine to
remove residual DMF, dry over anhydrous

, and concentrate in vacuo to yield the product as a colorless to pale-yellow oil[2].

Downstream Applications: The Claisen
Rearrangement

In pharmaceutical development, 4-(Allyloxy)-3-methoxybenzonitrile is rarely the final active

pharmaceutical ingredient (API). Instead, it is a strategic intermediate. One of its most valuable

applications is undergoing a thermal Claisen rearrangement to yield 3-allyl-4-hydroxy-5-

methoxybenzonitrile[5].
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This transformation is critical when synthesizing highly substituted aromatic rings, such as
those found in non-steroidal mineralocorticoid receptor antagonists used for treating
cardiovascular disorders[5].

Mechanistic Overview

Heating the compound to temperatures exceeding 200°C induces a concerted,[3,3]-sigmatropic
rearrangement. The allyl group migrates from the oxygen atom to the adjacent ortho-carbon on
the aromatic ring. This is followed by a rapid keto-enol tautomerization that restores the
aromaticity of the system, yielding a C-allyl phenol.
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Figure 2: Thermal[3,3]-sigmatropic Claisen rearrangement of the allyloxy moiety.
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The resulting C-allyl phenol provides two distinct reactive sites: a free phenolic hydroxyl group
for further etherification or esterification, and a terminal alkene that can be subjected to
ozonolysis (to form an aldehyde) or transition-metal-catalyzed cross-coupling reactions[5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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